4-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C26H22N4O4S/c1-2-34-20-10-11-21-22(15-20)35-26(28-21)29(16-18-5-3-4-14-27-18)25(33)17-6-8-19(9-7-17)30-23(31)12-13-24(30)32/h3-11,14-15H,2,12-13,16H2,1H3
• InChI Key: HAKRWOXROMTECB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(C=C4)N5C(=O)CCC5=O
• Molecular Formula: C26H22N4O4S
• Molecular Weight: 486.5 g/mol
• CAS No.: 922617-83-2

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C26H22N4O4S and its molecular weight is 486.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

• Heterocyclic Compound Synthesis : Research focuses on synthesizing novel heterocyclic compounds derived from benzothiazoles, showing significant potential in developing anti-inflammatory and analgesic agents. These compounds exhibit cyclooxygenase inhibition and could serve as a basis for designing drugs with targeted biological activities (Abu‐Hashem et al., 2020).

• Anticancer Activities : Co(II) complexes of related thiazole and pyridinyl compounds have been synthesized and evaluated for their anticancer activities, particularly against human breast cancer cell lines. The structural analysis and fluorescence properties of these complexes contribute to understanding their mechanism of action (Vellaiswamy & Ramaswamy, 2017).

• Antituberculosis Potential : Thiazole-aminopiperidine hybrids have been designed and synthesized, showing promising activity against Mycobacterium tuberculosis. These compounds offer a new avenue for tuberculosis treatment, highlighting the importance of structure-activity relationships in drug design (Jeankumar et al., 2013).

Materials Science and Liquid Crystals

• Liquid Crystal Synthesis : Novel compounds with potential liquid crystal applications have been synthesized, demonstrating unique optical properties and thermal stability. These findings are crucial for developing new materials with specific electronic and optical applications (Soyleyici et al., 2013).